Cas no 1806796-67-7 (2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile)

2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile is a fluorinated pyridine derivative with a unique structural framework, combining amino, difluoromethyl, and nitrile functional groups. This compound is of significant interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can improve pharmacokinetic properties in drug development. Its nitrile group offers further reactivity for derivatization, enabling diverse chemical modifications. The compound’s well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science.

2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile structure

1806796-67-7 structure

Product Name:2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile

CAS No:1806796-67-7

MF:C₈H₆F₃N₃

MW:201.148551464081

CID:4922023

Update Time:2025-10-28

2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile
- Inchi： 1S/C8H6F3N3/c9-6-4(1-2-12)5(7(10)11)3-14-8(6)13/h3,7H,1H2,(H2,13,14)
- InChI Key： BOIZAOFPWDAVKI-UHFFFAOYSA-N
- SMILES： FC1=C(N)N=CC(C(F)F)=C1CC#N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 237
XLogP3: 0.9
Topological Polar Surface Area: 62.7

2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A023030219-500mg	2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile	1806796-67-7	97%	500mg	$1,048.60	2022-03-31
Alichem	A023030219-1g	2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile	1806796-67-7	97%	1g	$1,730.40	2022-03-31

2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Additional information on 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile

Recent Advances in the Study of 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile (CAS: 1806796-67-7)

2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile (CAS: 1806796-67-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other enzymatic pathways. Recent studies have explored its utility in drug discovery, emphasizing its role in the development of novel anticancer and anti-inflammatory agents.

One of the most notable applications of 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile is its incorporation into kinase inhibitors. Kinases play a critical role in cell signaling and are often dysregulated in diseases such as cancer. Researchers have demonstrated that fluorinated pyridine derivatives, including this compound, exhibit enhanced binding affinity and selectivity toward specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the design of potent EGFR (epidermal growth factor receptor) inhibitors, which are crucial for treating non-small cell lung cancer.

The synthetic pathways for 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile have also been optimized in recent years. A 2022 report in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. This advancement is particularly significant for industrial-scale applications, ensuring consistent quality and yield while minimizing environmental impact.

In addition to its role in kinase inhibition, this compound has shown promise in the development of anti-inflammatory agents. A 2023 preclinical study published in Bioorganic & Medicinal Chemistry Letters investigated its derivatives as modulators of the NF-κB pathway, a key regulator of inflammation. The results indicated that fluorinated pyridine derivatives could effectively suppress pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis.

Despite these promising findings, challenges remain in the clinical translation of 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and in vivo studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable scaffold in drug discovery.

In conclusion, 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile (CAS: 1806796-67-7) represents a promising candidate for the development of next-generation therapeutics. Its applications in kinase inhibition and anti-inflammatory drug design highlight its broad utility, while recent advancements in synthetic methodologies have improved its accessibility for further research. Continued exploration of its derivatives and mechanisms of action will likely yield new insights and therapeutic opportunities in the coming years.